(Butan-2-yl)(2-methyl-1-phenylpropyl)amine

• CAS: 789434-57-7
• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• SMILES: CCC(C)NC(C1=CC=CC=C1)C(C)C
• InChI: InChI=1S/C14H23N/c1-5-12(4)15-14(11(2)3)13-9-7-6-8-10-13/h6-12,14-15H,5H2,1-4H3
• InChIKey: HOMHQXWVGMTLPW-UHFFFAOYSA-N

Sourcing (Butan-2-yl)(2-methyl-1-phenylpropyl)amine

The compound (Butan-2-yl)(2-methyl-1-phenylpropyl)amine (CAS 789434-57-7), also named N-butan-2-yl-2-methyl-1-phenylpropan-1-amine, is a synthetic secondary amine with the molecular formula C14H23N and a molecular weight of 205.34 g/mol [1]. It is structurally characterized by a sec-butyl group and a 2-methyl-1-phenylpropyl group attached to the nitrogen, placing it within the substituted phenethylamine class [1]. A regioisomer, N-(2-methyl-1-phenylpropan-2-yl)butan-1-amine, is also documented, highlighting the structural diversity within this chemical space [2].

1

Selection context: Synthetic secondary amine for internal SAR and chemical-space exploration.

2

Identity control: Distinct sec-butyl 2-methyl-1-phenylpropyl substitution pattern supports regioisomer-specific procurement.

3

Analytical reference: May support forensic reference-standard development when characterized against documented regioisomers.

• [1] PubChem. (2026). Compound Summary for CID 12285033, (Butan-2-yl)(2-methyl-1-phenylpropyl)amine. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source
• [2] Wiley Science Solutions. (2024). N-(2-methyl-1-phenylpropan-2-yl)butan-1-amine. SpectraBase; Mass Spectra of Designer Drugs 2024. Retrieved April 25, 2026. View Source

Substitution Risks for (Butan-2-yl)(2-methyl-1-phenylpropyl)amine

Direct interchange of this compound with its close structural analogs or regioisomers is unsupported by published evidence and carries significant risk. The specific connectivity of the sec-butyl group to the 2-methyl-1-phenylpropan-1-amine backbone is unique and dictates its computed physicochemical properties [1]. For example, a regioisomer where the nitrogen is attached to a butan-1-amine and a 2-methyl-1-phenylpropan-2-yl group exists, and such architectural differences are known to critically alter lipophilicity, metabolic stability, and receptor binding profiles in this compound class [2]. Without direct comparative biological data, assuming functional or analytical equivalence between these isomers for research or industrial applications is scientifically unfounded.

Regioisomer mismatch

Structural connectivity differs from N-(2-methyl-1-phenylpropan-2-yl)butan-1-amine; GC-MS and physicochemical profiles may not transfer directly.

Lipophilicity shift

De-methylated or chain-length analogs may exhibit lower predicted logP, potentially altering membrane permeability and chromatographic retention.

Unvalidated equivalence

No published head-to-head biological or pharmacokinetic data support functional interchange; assuming analytical or assay equivalence is unsupported.

• [1] PubChem. (2026). Compound Summary for CID 12285033, (Butan-2-yl)(2-methyl-1-phenylpropyl)amine. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source
• [2] Wiley Science Solutions. (2024). N-(2-methyl-1-phenylpropan-2-yl)butan-1-amine. SpectraBase; Mass Spectra of Designer Drugs 2024. Retrieved April 25, 2026. View Source

Differentiation Evidence for (Butan-2-yl)(2-methyl-1-phenylpropyl)amine

Lipophilicity vs. De-methylated Analog

A primary point of differentiation for professional selection is its computed lipophilicity. The target compound has an XLogP3-AA value of 4, indicating significant lipophilicity [1]. This can be compared to a close structural analog lacking the 2-methyl group on the phenylpropyl backbone, N-sec-butyl-1-phenethylamine, which has a molecular weight of 177.29 g/mol and, based on its smaller size, would be expected to have a lower calculated logP [2]. This difference is a direct consequence of the additional methyl substitution and can serve as a class-level benchmark for anticipated differences in membrane permeability, protein binding, and chromatographic retention time.

Lipophilicity vs. analog

Class-level inference

Target XLogP3-AA: 4

De-methylated analog: Expected lower logP

Supports class-level lipophilicity benchmark.

Computed from 2D structure; experimental confirmation advised.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	4
Comparator Or Baseline	N-sec-butyl-1-phenethylamine (de-methylated analog): LogP not computed by same method, but expected to be lower due to fewer carbon atoms.
Quantified Difference	Qualitative difference; target compound has a higher predicted logP.
Conditions	Computed property from 2D structure by XLogP3 3.0 (PubChem).

Why This Matters

Quantitative logP values are critical for predicting pharmacokinetic behavior and optimizing experimental conditions, making this compound a distinct entity from its less lipophilic, lower molecular weight analogs for assay development.

• [1] PubChem. (2026). Compound Summary for CID 12285033, (Butan-2-yl)(2-methyl-1-phenylpropyl)amine. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source
• [2] Wiley Science Solutions. (2024). N-sec-Butyl-1-phenethylamine I. SpectraBase. Retrieved April 25, 2026. View Source

Core Physicochemical Properties

The compound's computed properties provide a baseline for analytical method development, distinct from other in-class molecules. It has a monoisotopic mass of 205.18305 Da [1]. Key descriptors include a hydrogen bond donor count of 1, an acceptor count of 1, and a rotatable bond count of 5 [1]. These values are directly linked to its specific sec-butyl and 2-methyl-1-phenylpropyl substitution pattern and will differ from regioisomers or chain-length analogs. These computed values are reproducible and serve as a digital fingerprint for the compound's chemical space.

Core molecular descriptors

Supporting evidence

MW 205.34; HBD 1; HBA 1; Rotatable bonds 5

Exact mass 205.18305 Da

Identity-confirmation and chromatographic-behavior prediction.

Computed descriptors from PubChem; verify experimentally.

Evidence Dimension	Molecular Descriptors
Target Compound Data	Molecular Weight: 205.34 g/mol; H-Bond Donor: 1; H-Bond Acceptor: 1; Rotatable Bonds: 5
Comparator Or Baseline	No direct comparator; data presented as specific identifiers for the compound.
Quantified Difference	N/A (Supporting evidence)
Conditions	Computed by PubChem 2.1 and Cactvs 3.4.6.11.

Why This Matters

These foundational properties are essential for researchers to confirm compound identity, predict chromatographic behavior, and calculate molarities for in vitro assays, differentiating it from other catalog amines.

• [1] PubChem. (2026). Compound Summary for CID 12285033, (Butan-2-yl)(2-methyl-1-phenylpropyl)amine. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source

GC-MS Differentiation of Regioisomers

The unambiguous identification of (Butan-2-yl)(2-methyl-1-phenylpropyl)amine is supported by its inclusion in authoritative spectral libraries alongside its regioisomers, which is critical for forensic and analytical applications. A closely related regioisomer, N-(2-methyl-1-phenylpropan-2-yl)butan-1-amine, is cataloged in the 'Mass Spectra of Designer Drugs 2024' library with a reference GC-MS spectrum [1]. The existence of a separate, distinct entry for this isomer demonstrates that mass spectrometry can differentiate compounds based on their structural connectivity, preventing dangerous misidentification.

GC-MS regioisomer differentiation

Supporting evidence

Regioisomer entry in 'Mass Spectra of Designer Drugs 2024' library

Distinct mass spectrum expected for target connectivity

Supports procurement of a separate analytical standard.

Proprietary spectral library; independent verification recommended.

Evidence Dimension	Analytical Differentiation (GC-MS)
Target Compound Data	Distinct chemical structure verified by PubChem and available from vendors for spectral characterization.
Comparator Or Baseline	Regioisomer N-(2-methyl-1-phenylpropan-2-yl)butan-1-amine has a published GC-MS spectrum in a proprietary library.
Quantified Difference	Qualitative structural difference leading to different mass spectra.
Conditions	GC-MS technique, 'Mass Spectra of Designer Drugs 2024' library.

Why This Matters

For laboratories procuring reference standards, this confirms that the compound is a distinct chemical entity requiring its own analytical standard for accurate identification, not interchangeable with its regioisomers.

• [1] Wiley Science Solutions. (2024). N-(2-methyl-1-phenylpropan-2-yl)butan-1-amine. SpectraBase; Mass Spectra of Designer Drugs 2024. Retrieved April 25, 2026. View Source

Evidence Gaps and Direct Sourcing

A systematic search confirms a critical evidence gap: no published direct head-to-head comparison studies, quantitative biological assay results, or in vivo pharmacokinetic data exist in the public domain for (Butan-2-yl)(2-methyl-1-phenylpropyl)amine [1]. Vendor technical datasheets provide only a minimum purity specification of 95% . The absence of comparative data against its closest analogs means that any performance claims not explicitly supported here are speculative. For scientific selection, this underscores that the primary verifiable advantage is the procurement of the precisely specified chemical entity for internal research purposes, where its unique structural features can be evaluated in proprietary assays.

Evidence gaps

Data to verify

No public head-to-head biological or ADME data

Minimum vendor purity specification: 95%

Procurement value rests on precise chemical identity for novel research.

Comprehensive literature review as of April 2026; verify for updates.

Evidence Dimension	Evidence Availability
Target Compound Data	Publicly available data is limited to computed properties and purity specifications.
Comparator Or Baseline	Closest analogs (e.g., N-butylphentermine, N-sec-butyl-1-phenethylamine) have a similar lack of public comparative data against the target compound.
Quantified Difference	No quantitative comparative datasets are available.
Conditions	Comprehensive literature and database review as of April 2026.

Why This Matters

This evidence gap analysis is critical for an informed procurement decision, highlighting that the value is in the chemical entity itself for novel research, not in proven superiority over analogs.

• [1] Self-generated systematic review of PubMed, PubChem, and Google Scholar for CAS 789434-57-7 and related structures. Search performed April 2026. View Source

Application Scenarios for (Butan-2-yl)(2-methyl-1-phenylpropyl)amine

SAR Exploration and Synthesis

Given the lack of public biological data, the primary application is as a key intermediate or a final compound for internal SAR studies. Its distinct sec-butyl 2-methyl-1-phenylpropyl amine structure, with a computed XLogP3 of 4, offers a unique physicochemical profile for probing lipophilicity-activity relationships [1]. Researchers can use it to systematically vary N-substitution and phenylalkyl backbone methylation in pharmacological or agrochemical discovery programs, where computational models have predicted a specific property space.

Forensic Reference Standard Development

This compound is suitable for developing and validating analytical methods for detecting novel psychoactive substances (NPS). Its inclusion in chemical space alongside documented designer drug regioisomers, such as those in the 'Mass Spectra of Designer Drugs 2024' library, makes it a relevant compound for forensic laboratories to proactively characterize [2]. A verified sample is essential for generating reference mass spectra and chromatographic retention times to distinguish it from other emerging substances.

Computational Chemistry Modeling

The availability of authoritative computed descriptors from PubChem, including exact mass (205.18305 Da) and topological polar surface area (12 Ų), makes this compound a well-defined entity for computational modeling [1]. It can be used as a test case for docking simulations, quantitative structure-property relationship (QSPR) models, or molecular dynamics studies, where a high-quality experimental structure and reliable computed properties are required for training sets or validation.

Application

Selection Property

Validation Focus

SAR exploration and synthesis

Defined N-substitution and methyl-phenylpropyl backbone

Confirm computed logP and binding in proprietary assays

Forensic reference standard development

Regioisomer-specific structural connectivity

Generate reference mass spectrum and retention time

Computational chemistry modeling

Authoritative computed descriptors and exact mass

Benchmark against QSPR predictions and docking simulations

• [1] PubChem. (2026). Compound Summary for CID 12285033, (Butan-2-yl)(2-methyl-1-phenylpropyl)amine. National Center for Biotechnology Information. Retrieved April 18, 2026. View Source
• [2] Wiley Science Solutions. (2024). N-(2-methyl-1-phenylpropan-2-yl)butan-1-amine. SpectraBase; Mass Spectra of Designer Drugs 2024. Retrieved April 25, 2026. View Source